Cas no 45651-66-9 (pyrrolcholine)

• Product Name: pyrrolcholine
• CAS No: 45651-66-9
• MF: C₇H₁₆NO
• MW: 130.208042144775
• CID: 929988
• PubChem ID: 3031616
• Update Time: 2025-04-19

pyrrolcholine Chemical and Physical Properties

Names and Identifiers

• pyrrolcholine
• 2-(1-methylpyrrolidin-1-ium-1-yl)ethanol
• N-Hydroxyethylpyrrolidinium methiodide
• Pyrrolidinecholine
• Pyrrolidinocholine
• CHEMBL1184129
• DTXSID00196578
• 45651-66-9
• Pyrrolidinium, 1-(2-hydroxyethyl)-1-methyl-
• SCHEMBL3817323

• Inchi： 1S/C7H16NO/c1-8(6-7-9)4-2-3-5-8/h9H,2-7H2,1H3/q+1
• InChI Key： LDJQSBUDLXCWRU-UHFFFAOYSA-N
• SMILES： OCC[N+]1(C)CCCC1

Computed Properties

• Exact Mass: 130.123189134g/mol
• Monoisotopic Mass: 130.123189134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 20.2Ų